Cas no 37113-44-3 (3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)-)

3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)- structure
37113-44-3 structure
Product Name:3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)-
CAS No:37113-44-3
Molecular Formula:C9H13N7O3
Molecular Weight:267.24462
CID:320012
PubChem ID:330551

3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)- Properties

Names and Identifiers

    • 3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)-
    • 5-(5,7-diaminotriazolo[4,5-d]pyrimidin-3-yl)-2-(hydroxymethyl)oxolan-3-ol
    • 2-amino-8-aza-2'-deoxy-adenosine
    • AC1L773P
    • NSC319517
    • NSC-319517
    • DTXSID90317634
    • 37113-44-3
    • InChIKey: GNVDISDXAQTJJA-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H13N7O3/c10-7-6-8(13-9(11)12-7)16(15-14-6)5-1-3(18)4(2-17)19-5/h3-5,17-18H,1-2H2,(H4,10,11,12,13)
    • SMILES: OCC1C(O)CC(N2N=NC3=C(N=C(N=C23)N)N)O1

Computed Properties

  • Exact Mass: 267.10819
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 267.108
  • Heavy Atom Count: 19
  • Complexity: 335
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -1.6
  • Topological Polar Surface Area: 158Ų

Experimental Properties

  • LogP: -0.81120
  • PSA: 158.22
  • Refractive Index: 2.034
  • Boiling Point: 778.2°C at 760 mmHg
  • Flash Point: 424.5°C
  • Density: 2.29

3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)- Related Literature

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